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Compound of Interest

Compound Name: 2-Bromoethane-1-sulfonamide

Cat. No.: B15307576

CAS Number: 51995-43-8
Structure:

Molecular Formula: C2HeBrNO2S
Molecular Weight: 188.05 g/mol

IUPAC Name: 2-bromoethane-1-sulfonamide

Executive Summary

This technical guide provides a comprehensive overview of 2-Bromoethane-1-sulfonamide, a
halogenated alkyl sulfonamide. Due to the limited availability of specific experimental data for
this compound in publicly accessible literature, this document leverages established knowledge
of the broader class of sulfonamides to infer potential properties, synthesis routes, and
biological activities. The information presented herein is intended to serve as a foundational
resource for researchers, scientists, and professionals in drug development, offering insights
into the chemical nature and potential applications of this and structurally related compounds.
All data not specifically attributed to 2-Bromoethane-1-sulfonamide should be considered
representative of the sulfonamide class.

Chemical and Physical Properties
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While specific experimental data for 2-Bromoethane-1-sulfonamide is scarce, the following
table summarizes its known properties and provides predicted values based on its structure.

Property Value Source

CAS Number 51995-43-8 Sigma-Aldrich
Molecular Formula C2HeBrNO2S

Molecular Weight 188.05 g/mol Sigma-Aldrich
IUPAC Name 2-bromoethane-1-sulfonamide Sigma-Aldrich
Purity 95% Sigma-Aldrich
InChl Key LHDCDABNXQYBIW- Sigma-Aldrich
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Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 2-Bromoethane-1-sulfonamide are not
readily available in the peer-reviewed literature. However, a plausible synthetic route can be
extrapolated from general methods for sulfonamide synthesis. A common approach involves
the reaction of a sulfonyl chloride with an amine. In this case, the synthesis would likely
proceed via the ammonolysis of 2-bromoethanesulfonyl chloride.

General Experimental Protocol for the Synthesis of Alkyl Sulfonamides:

A solution of the corresponding alkyl sulfonyl chloride in an inert solvent (e.g., diethyl ether,
tetrahydrofuran) is cooled in an ice bath. To this, a solution of ammonia or a primary/secondary
amine in the same solvent is added dropwise with stirring. The reaction mixture is allowed to
warm to room temperature and stirred for several hours. The resulting ammonium salt
byproduct is removed by filtration. The filtrate is then concentrated under reduced pressure to
yield the crude sulfonamide, which can be further purified by recrystallization or
chromatography.

Logical Workflow for Sulfonamide Synthesis
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Starting Materials

Alkyl Halide (e.g., 1,2-Dibromoethane) Sulfonating Agent (e.g., Sodium Sulfite) Amine (e.g., Ammonia)
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Final Product (2-Bromoethane-1-sulfonamide)
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Caption: A generalized workflow for the synthesis of alkyl sulfonamides.

Potential Biological Activity and Signaling Pathways

The biological activity of 2-Bromoethane-1-sulfonamide has not been specifically
characterized. However, the sulfonamide moiety is a well-established pharmacophore present
in a wide array of therapeutic agents, most notably antibacterial drugs.

Sulfonamides typically exert their antibacterial effect by acting as competitive inhibitors of the
enzyme dihydropteroate synthase (DHPS), which is crucial for the synthesis of folic acid in
bacteria. By blocking this pathway, sulfonamides inhibit bacterial growth and replication. It is
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plausible that 2-Bromoethane-1-sulfonamide, if biologically active, could operate through a
similar mechanism.

The presence of a bromoethyl group introduces a potential alkylating agent, which could confer
additional or different biological activities, such as enzyme inhibition through covalent
modification or potential cytotoxic effects. However, without experimental data, this remains
speculative.

Hypothesized Signaling Pathway Inhibition by Sulfonamides
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Caption: The canonical mechanism of action for antibacterial sulfonamides.

Conclusion

2-Bromoethane-1-sulfonamide is a halogenated alkyl sulfonamide whose specific properties
and biological activities are not extensively documented. Based on the well-established
chemistry and pharmacology of the sulfonamide class, it can be hypothesized to be a potential
antibacterial agent, likely acting through the inhibition of folic acid synthesis. The bromoethyl
moiety may introduce additional reactivity and biological effects. Further experimental
investigation is required to fully characterize this compound and elucidate its potential
applications in research and drug development. This guide provides a foundational
understanding based on analogous structures and general principles of sulfonamide chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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